Cas no 1177273-70-9 (5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-amine
• CAS No: 1177273-70-9
• MF: C₆H₃Cl₂N₃OS
• MW: 236.078517198563
• MDL: MFCD16653004
• CID: 4561612
• PubChem ID: 45496450
• Update Time: 2025-05-24

5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dichloro-3-thienyl)-1,3,4-oxadiazol-2-amine
• 5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-amine

• MDL： MFCD16653004
• Inchi： 1S/C6H3Cl2N3OS/c7-3-1-2(4(8)13-3)5-10-11-6(9)12-5/h1H,(H2,9,11)
• InChI Key： KHVAKNVBHVGVCR-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(Cl)SC=2Cl)=NN=C1N

Additional information on 5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-amine

Professional Introduction to Compound with CAS No. 1177273-70-9 and Product Name: 5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-amine

The compound identified by the CAS number 1177273-70-9 and the product name 5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this molecule incorporates a 1,3,4-oxadiazole core, which is a well-known pharmacophore in drug discovery, linked to a 2,5-dichlorothiophene moiety. Such structural motifs are frequently explored for their ability to modulate biological pathways and interact with target enzymes or receptors.

Recent studies have highlighted the importance of 1,3,4-oxadiazole derivatives in the development of novel therapeutic agents. The oxadiazole ring system is known for its stability and its capacity to serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. In particular, the 5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-amine structure exhibits promising characteristics that make it a valuable candidate for further investigation. The presence of chlorine atoms at the 2 and 5 positions of the thiophene ring introduces electrophilic centers that can participate in various chemical reactions, facilitating modifications that may enhance its pharmacological properties.

The 2,5-dichlorothiophene component is particularly noteworthy as it has been implicated in several bioactive compounds. Thiophene derivatives are widely recognized for their role in pharmaceuticals due to their ability to interact with biological targets in a manner that promotes therapeutic effects. The combination of the 1,3,4-oxadiazole and 2,5-dichlorothiophene moieties in this compound suggests potential applications in areas such as anti-inflammatory, antimicrobial, and anticancer therapies. The amine group at the 2-position of the oxadiazole ring further expands the possibilities for functionalization and interaction with biological systems.

Current research in medicinal chemistry increasingly emphasizes the need for multifunctional compounds that can address complex diseases through multiple mechanisms of action. The 5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-amine molecule aligns with this trend by incorporating structural elements that suggest versatility. For instance, the electron-withdrawing nature of the oxadiazole ring can modulate the reactivity of the thiophene moiety, while the amine group provides a site for hydrogen bonding interactions. These features are critical for optimizing binding affinity and selectivity when designing drug candidates.

In addition to its structural attributes, the compound's potential lies in its synthetic accessibility. The availability of starting materials derived from common heterocyclic precursors makes it feasible to produce analogs and derivatives through well-established synthetic routes. This accessibility is crucial for high-throughput screening programs aimed at identifying lead compounds with improved pharmacological profiles. Researchers have already demonstrated that modifications to similar structures can yield compounds with enhanced potency or reduced toxicity.

The relevance of this compound is further underscored by its alignment with emerging trends in drug discovery. For example, computational modeling techniques are being increasingly employed to predict how small molecules like this one will interact with biological targets. The integration of machine learning algorithms has accelerated the process of identifying promising candidates by analyzing large datasets of molecular structures and their biological activities. The 5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-amine molecule could serve as a valuable training example for such models due to its complex structural features.

Moreover，the compound's potential extends beyond traditional pharmaceutical applications. It could be explored as a building block for more complex molecules or as an intermediate in synthetic chemistry research aimed at developing new materials with unique properties. The versatility of heterocyclic compounds like this one makes them indispensable tools in both academic and industrial settings where innovation is driven by interdisciplinary collaboration.

As research continues to uncover new biological functions and therapeutic opportunities，the demand for structurally diverse compounds will only grow。The 1，3，4 - oxadiazole - 2 - amine derivative featuring a 2，5 - dichlorothiophen - 3 - yl substituent stands out as an example of how careful molecular design can yield molecules with significant potential。Its combination of established pharmacophores，synthetic tractability，and alignment with current drug discovery trends make it a compelling subject for further study。By leveraging advances in synthetic chemistry，computational biology，and medicinal chemistry，researchers can harness this compound's full potential to develop novel treatments that address unmet medical needs。